Cas no 71001-54-2 (5-bromo-3-hydroxy-2-methylpyran-4-one)
71001-54-2 structure
Product Name:5-bromo-3-hydroxy-2-methylpyran-4-one
CAS No:71001-54-2
MF:C6H5BrO3
MW:205.006101369858
CID:975942
PubChem ID:336048
Update Time:2025-04-19
5-bromo-3-hydroxy-2-methylpyran-4-one Chemical and Physical Properties
Names and Identifiers
-
- 5-bromo-3-hydroxy-2-methylpyran-4-one
- 5-bromo-3-hydroxy-2-methyl-pyran-4-one
- 5-bromomaltol
- AC1L7IS7
- NSC349010
- DTXSID50319659
- NSC-349010
- 71001-54-2
- DS-001534
-
- Inchi: 1S/C6H5BrO3/c1-3-5(8)6(9)4(7)2-10-3/h2,8H,1H3
- InChI Key: MJKCAYIABMSMHF-UHFFFAOYSA-N
- SMILES: BrC1=COC(C)=C(C1=O)O
Computed Properties
- Exact Mass: 203.94215
- Monoisotopic Mass: 203.94221g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- PSA: 46.53
- LogP: 1.41630
5-bromo-3-hydroxy-2-methylpyran-4-one Related Literature
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Ke Chen,Shuai Liu,Liang Mei,Feng Jin,Bo Zhang,Fengxiang Ma,Yewei Chen,Hong Deng,Min Guo,Qingxu Yu Analyst, 2020,145, 1524-1530
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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